Cas no 2171772-74-8 (2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid
• CAS No: 2171772-74-8
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 5564555
• PubChem ID: 165595933
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-2-{[1,2,4]triazolo[1,5-a]pyridin-7-yl}acetic acid
• 2171772-74-8
• EN300-1592220
• 2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid

• Inchi： 1S/C13H16N4O4/c1-13(2,3)21-12(20)16-10(11(18)19)8-4-5-17-9(6-8)14-7-15-17/h4-7,10H,1-3H3,(H,16,20)(H,18,19)
• InChI Key： XKBIUTBHBRRHDE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1C=CN2C(C=1)=NC=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.11715500g/mol
• Monoisotopic Mass: 292.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo[1,5-a]pyridin-7-yl}acetic acid (CAS No. 2171772-74-8)

2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo[1,5-a]pyridin-7-yl}acetic acid, identified by its CAS number 2171772-74-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising bioactivity, making it a subject of extensive research for potential therapeutic applications. The structure of this molecule integrates several key functional groups, including an amide moiety and a triazolopyridine scaffold, which contribute to its unique chemical and biological properties.

The amide group at the position 2-(tert-butoxy)carbonylamino is a critical feature of this compound. The tert-butoxycarbonyl (Boc) protecting group is widely employed in peptide synthesis and drug development due to its stability under various reaction conditions and its ability to protect the amino group during synthetic modifications. This protection-deprotection strategy is essential in the design of complex molecules, ensuring that reactive sites are selectively modified without unintended side reactions. The presence of the Boc group in 2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo[1,5-a]pyridin-7-yl}acetic acid underscores its utility in multi-step synthetic pathways.

The triazolopyridine scaffold, another defining feature of this compound, is a heterocyclic system that has been extensively studied for its pharmacological properties. Triazolopyridines are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory or modulatory effects. The specific arrangement of nitrogen atoms in the triazolopyridine ring contributes to its binding affinity and selectivity. In particular, the 1,2,4-triazolo[1,5-a]pyridine core has been implicated in various biological processes, including antiviral, antibacterial, and anticancer activities. This scaffold provides a rich chemical space for drug discovery, allowing for the design of molecules with tailored biological profiles.

The acetic acid moiety at the terminal position of the molecule introduces a carboxylic acid functional group. This group is not only important for the compound's solubility and stability but also serves as a potential site for further derivatization. Carboxylic acids can participate in various chemical reactions, such as esterification or amidation, enabling the synthesis of more complex derivatives. These modifications can enhance the pharmacokinetic properties of the molecule or improve its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo[1,5-a]pyridin-7-yl}acetic acid and its biological targets. These studies have highlighted the importance of the triazolopyridine scaffold in mediating binding to specific enzymes and receptors. For instance, computational analyses have revealed that the nitrogen atoms in the triazolopyridine ring form critical hydrogen bonds with key residues in target proteins. This insight has guided the optimization of analogs with improved binding affinities and selectivities.

In addition to computational studies, experimental approaches have been employed to elucidate the mechanism of action of this compound. Kinetic studies have demonstrated that 2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo[1,5-a]pyridin-7-yl}acetic acid interacts with its target enzymes through multiple binding interactions. These interactions include hydrogen bonding, hydrophobic interactions, and electrostatic forces. The Boc group also plays a role in these interactions by modulating the electronic properties of the molecule. Such detailed mechanistic insights are crucial for designing molecules with enhanced efficacy and reduced side effects.

The pharmaceutical industry has shown considerable interest in heterocyclic compounds like 2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo[1,5-a]pyridin-7-yl}acetic acid due to their diverse biological activities. Preclinical studies have indicated that this compound exhibits potential therapeutic effects in several disease models. For example, it has shown promise in inhibiting key enzymes involved in cancer progression. The triazolopyridine scaffold appears to be particularly effective in disrupting signaling pathways that are aberrantly activated in tumor cells. These findings have prompted further investigation into the development of novel anticancer agents based on this scaffold.

Another area where this compound has shown promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Studies have demonstrated that 2-{(tert-butoxy)carbonylamino}-2-{1,2,4triazolo[1,5-a]pyridin-7-yl}acetic acid can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. The precise targeting of these pathways by the triazolopyridine moiety suggests that this compound could serve as a lead molecule for developing anti-inflammatory therapies.

The synthesis of 2171772-74-8 involves multi-step organic transformations that highlight its complexity as a molecular entity. Key synthetic steps include condensation reactions between appropriately substituted precursors to form the triazolopyridine ring system followed by functional group modifications to introduce the amide and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The pharmacokinetic properties of 2171772-74-8 are also an important consideration in its development as a therapeutic agent. Studies have evaluated its absorption distribution metabolism excretion (ADME) profile using both computational modeling and experimental techniques. These studies have provided valuable insights into how this compound behaves within living systems and how it can be optimized for better bioavailability.

In conclusion, 21717772-74-8 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising bioactivity profiles. The integration of an amide group protected by a Boc moiety with a triazolopyridine scaffold creates a molecule with diverse therapeutic potential across multiple disease areas including cancer and inflammation-related disorders.